6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine

• Molecular Formula: C16H16ClN5
• Molecular Weight: 313.78 g/mol
• IUPAC Name: 6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine
• InChI: InChI=1S/C16H16ClN5/c1-2-12-9-15(22-21-12)19-14-10-13(18-16(17)20-14)8-11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3,(H2,18,19,20,21,22)
• InChI Key: ZPQBTIVLMABGQL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1)NC2=NC(=NC(=C2)CC3=CC=CC=C3)Cl

Description

6-Benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine is a chemical compound that belongs to the class of pyrimidin-4-amines This compound features a pyrimidine ring substituted with a benzyl group, a chlorine atom, and an ethyl-1H-pyrazol-3-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine typically involves multiple steps, starting with the formation of the pyrimidine core. One common approach is the reaction of a suitable pyrimidine derivative with benzyl chloride and ethyl-1H-pyrazol-3-ylamine under specific conditions, such as elevated temperatures and the presence of a catalyst.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors or batch processes. The choice of method depends on factors such as cost, scalability, and environmental impact. Industrial production also emphasizes the need for efficient purification techniques to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 6-Benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine can undergo various chemical reactions, including:

• Oxidation: The benzyl group can be oxidized to form benzaldehyde or benzoic acid.

• Reduction: The chlorine atom can be reduced to form the corresponding amine.

• Substitution: The pyrimidine ring can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromyl chloride (CrO₂Cl₂).

• Reduction: Typical reducing agents include lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst.

• Substitution: Nucleophiles such as amines, alcohols, and thiols can be used, often in the presence of a base.

Major Products Formed:

• Oxidation: Benzaldehyde, benzoic acid.

• Reduction: 6-Benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine amine.

• Substitution: Various substituted pyrimidines depending on the nucleophile used.

Scientific Research Applications

6-Benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine has several scientific research applications:

• Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

• Biology: The compound has been studied for its potential biological activities, such as antimicrobial and anticancer properties.

• Medicine: It may be used as a precursor in the development of new drugs targeting various diseases.

• Industry: Its derivatives can be used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 6-benzyl-2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, leading to the modulation of biological processes. The exact mechanism can vary depending on the specific application and the biological system .

Comparison with Similar Compounds

• 2-chloro-N-(5-ethyl-1H-pyrazol-3-yl)pyrimidin-4-amine

• 6-benzyl-2-chloropyrimidin-4-amine

• N-(6-chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine

• Quinolinyl-pyrazoles